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Compound of Interest

Compound Name: Direct Blue 78

Cat. No.: B12087196 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Blue 78, a tri-azo dye, is utilized in various industrial and research applications,

including the dyeing of textiles and paper, as well as in biological staining.[1][2][3] Its chemical

formula is C42H25N7Na4O13S4 with a molecular weight of 1055.91 g/mol .[3][4] Due to its

potential hazards, a thorough understanding of its safety profile and proper handling

procedures is crucial for personnel in research and development settings. This technical guide

provides a comprehensive overview of the safety data, handling precautions, and emergency

procedures for Direct Blue 78.

Hazard Identification and Classification
Direct Blue 78 is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. While comprehensive toxicological data is not

fully available, the existing information warrants a high degree of caution.

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for Direct Blue 78 based on available data. It is important to

note that some reports indicate that this chemical does not meet GHS hazard criteria in a

significant percentage of notifications, which may be due to impurities or other factors.
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Table 1: GHS Hazard Classification

Hazard Class Hazard Statement

Hazardous to the aquatic environment, long-

term hazard

H412: Harmful to aquatic life with long lasting

effects

Source: European Chemicals Agency (ECHA) C&L Inventory

Summary of Potential Health Effects
Inhalation: May cause irritation to the respiratory tract.

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with symptoms

like nausea, vomiting, and diarrhea.

Skin Contact: May cause skin irritation, especially in sensitive individuals with prolonged or

repeated contact.

Eye Contact: Dust may cause irritation and inflammation.

Chronic Effects: While one safety data sheet states no known chronic effects, another source

indicates possible risks of irreversible effects. Of significant concern is the metabolic

reduction of Direct Blue 78 to benzidine derivatives, which are classified as Group 1

carcinogens. Studies on similar benzidine-derived dyes have shown evidence of

carcinogenicity in animal models.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Direct Blue 78 is presented in the

table below.

Table 2: Physical and Chemical Properties of Direct Blue 78

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12087196?utm_src=pdf-body
https://www.benchchem.com/product/b12087196?utm_src=pdf-body
https://www.benchchem.com/product/b12087196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12087196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Blue Powder

Odor Odorless

Molecular Formula C42H25N7Na4O13S4

Molecular Weight 1055.91 g/mol

CAS Number 2503-73-3

pH 7.5 (in solution)

Water Solubility 30 g/L at 97°C

Solubility in other solvents
Moderately soluble in ethanol; insoluble in most

organic solvents.

Vapor Pressure Negligible

Chemical Stability
Stable under normal temperatures and

pressures.

Toxicological Data
Quantitative toxicological data for Direct Blue 78 is limited. The available information is

summarized below.

Table 3: Toxicological Data for Direct Blue 78
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Test Result Species Reference

LD50/LC50 Unlisted Not available

Carcinogenicity

Not listed by ACGIH,

IARC, NIOSH, NTP, or

OSHA. However, its

benzidine derivatives

are classified as

Group 1 carcinogens.

Not applicable

Mutagenicity
Mutagenicity data has

been reported.
Not specified

Aquatic Toxicity (EC₅₀)
12 mg/L (Algal growth

inhibition)
Algae

Experimental Protocols
While specific experimental protocols for the toxicological testing of Direct Blue 78 are not

detailed in the available safety data sheets, general methodologies for assessing the safety of

chemical substances are standardized. For instance, acute oral toxicity is typically determined

using methods like the OECD Test Guideline 423, where the substance is administered to

fasted animals and mortality and clinical signs are observed over a set period. Carcinogenicity

studies, such as those conducted by the National Toxicology Program, involve long-term

administration of the substance to animals with subsequent histopathological examination of

tissues.

Handling and Storage Precautions
Proper handling and storage are paramount to minimize exposure and ensure safety.

Engineering Controls
Use in a well-ventilated area, preferably within a chemical fume hood.

Use process enclosures or local exhaust ventilation to control airborne levels.

Ensure an eyewash station and safety shower are readily accessible.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection: If engineering controls are insufficient or for spill cleanup, wear an

approved respirator.

General Hygiene Practices
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Remove and wash contaminated clothing before reuse.

Storage
Store in a cool, dry, well-ventilated area.

Keep containers tightly closed and protected from light.

Store away from incompatible materials such as strong oxidizing and reducing agents.

Emergency Procedures
First-Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical aid if irritation develops or persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Accidental Release Measures
Minor Spills: Vacuum or sweep up the material and place it into a suitable disposal container.

Avoid generating dust. Clean the spill area thoroughly.

Major Spills: Evacuate the area. Wear appropriate personal protective equipment, including

respiratory protection. Prevent the spill from entering drains or waterways. Contain the spill

and clean it up as for a minor spill.

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam appropriate for

the surrounding fire.

Hazards from Combustion: May produce irritating and toxic fumes and gases upon thermal

decomposition.

Fire-Fighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for Direct Blue 78.

Hazard Identification Immediate Response

Potential Exposure
(Inhalation, Ingestion, Skin/Eye Contact)

Hazard Assessment
- Irritant

- Harmful if Swallowed
- Potential Carcinogen (derivatives)

Leads to
First Aid Measures
- Move to fresh air
- Flush with water

- Do not induce vomiting

Requires Seek Immediate
Medical Attention

Followed by

Click to download full resolution via product page

Caption: Hazard Identification and Immediate Response Workflow for Direct Blue 78.
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Handling Direct Blue 78

Use Engineering Controls
(Fume Hood, Ventilation)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safe Handling Practices
- Avoid dust generation

- No eating/drinking

Proper Storage
- Cool, dry, well-ventilated
- Tightly sealed container

End of Handling

Click to download full resolution via product page

Caption: General Handling Precautions Workflow for Direct Blue 78.

Conclusion
Direct Blue 78 is a chemical that requires careful handling due to its potential health hazards,

including irritation and the carcinogenic potential of its metabolic byproducts. Researchers,

scientists, and drug development professionals must adhere to strict safety protocols, including

the use of appropriate engineering controls and personal protective equipment. In case of

exposure, immediate and appropriate first-aid measures should be taken, followed by medical
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attention. By following the guidelines outlined in this technical guide, the risks associated with

the handling and use of Direct Blue 78 can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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